Cas no 898795-00-1 (3-(2,5-Dimethylphenyl)-4'-thiomethylpropiophenone)

3-(2,5-Dimethylphenyl)-4'-thiomethylpropiophenone structure
898795-00-1 structure
Product Name:3-(2,5-Dimethylphenyl)-4'-thiomethylpropiophenone
CAS No:898795-00-1
MF:C18H20OS
MW:284.415803909302
CID:869517
PubChem ID:24726337
Update Time:2025-04-19

3-(2,5-Dimethylphenyl)-4'-thiomethylpropiophenone Chemical and Physical Properties

Names and Identifiers

    • 3-(2,5-dimethylphenyl)-1-(4-methylsulfanylphenyl)propan-1-one
    • 3-(2,5-DIMETHYLPHENYL)-4'-THIOMETHYLPROPIOPHENONE
    • MFCD03843725
    • 3-(2,5-Dimethylphenyl)-1-[4-(methylsulfanyl)phenyl]propan-1-one
    • DTXSID90644730
    • 898795-00-1
    • AKOS016021796
    • 3-(2,5-Dimethylphenyl)-4'-thiomethylpropiophenone
    • MDL： MFCD03843725
    • Inchi： 1S/C18H20OS/c1-13-4-5-14(2)16(12-13)8-11-18(19)15-6-9-17(20-3)10-7-15/h4-7,9-10,12H,8,11H2,1-3H3
    • InChI Key： YHSSLFPUUTXTAR-UHFFFAOYSA-N
    • SMILES： S(C)C1C=CC(=CC=1)C(CCC1C=C(C)C=CC=1C)=O

Computed Properties

  • Exact Mass: 284.12300
  • Monoisotopic Mass: 284.12348643g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 5
  • Complexity: 307
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 42.4Ų

Experimental Properties

  • PSA: 42.37000
  • LogP: 4.84080

3-(2,5-Dimethylphenyl)-4'-thiomethylpropiophenone Customs Data

  • HS CODE：2930909090
  • Customs Data：

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

3-(2,5-Dimethylphenyl)-4'-thiomethylpropiophenone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
206479-1g
3-(2,5-dimethylphenyl)-4'-thiomethylpropiophenone
 898795-00-1 97%
1g
 ￡540.00 2022-03-01
Fluorochem
206479-2g
3-(2,5-dimethylphenyl)-4'-thiomethylpropiophenone
 898795-00-1 97%
2g
 ￡1013.00 2022-03-01
Fluorochem
206479-5g
3-(2,5-dimethylphenyl)-4'-thiomethylpropiophenone
 898795-00-1 97%
5g
 ￡2025.00 2022-03-01
TRC
D100380-250mg
3-(2,5-Dimethylphenyl)-4'-thiomethylpropiophenone
 898795-00-1
250mg
 $ 440.00 2022-06-06
TRC
D100380-500mg
3-(2,5-Dimethylphenyl)-4'-thiomethylpropiophenone
 898795-00-1
500mg
 $ 735.00 2022-06-06
A2B Chem LLC
AH91568-1g
3-(2,5-Dimethylphenyl)-4'-thiomethylpropiophenone
 898795-00-1 97%
1g
 $644.00 2024-04-19
A2B Chem LLC
AH91568-2g
3-(2,5-Dimethylphenyl)-4'-thiomethylpropiophenone
 898795-00-1 97%
2g
 $1169.00 2024-04-19
A2B Chem LLC
AH91568-5g
3-(2,5-Dimethylphenyl)-4'-thiomethylpropiophenone
 898795-00-1 97%
5g
 $2291.00 2024-04-19
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1782920-1g
3-(2,5-Dimethylphenyl)-4'-thiomethylpropiophenone
 898795-00-1 98%
1g
 ￥20196.00 2024-04-26

3-(2,5-Dimethylphenyl)-4'-thiomethylpropiophenone Related Literature

Related Categories

898795-00-1 (3-(2,5-Dimethylphenyl)-4'-thiomethylpropiophenone) Related Products

Recommended suppliers
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.